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Compound of Interest

Compound Name: 2-Chloro-3,3,3-trifluoroprop-1-ene

Cat. No.: B1586136 Get Quote

An In-depth Technical Guide to 1-(p-Tolyl)propan-1-one (CAS No. 5337-93-9)

A Note on CAS Number 102-43-2: Initial searches for the specific CAS (Chemical Abstracts

Service) number 102-43-2 did not yield a definitive chemical entity. This number appears in

various non-chemical contexts, such as legislative or public right-of-way documents,

suggesting it may be an incorrect or obsolete identifier for a chemical substance.[1] However,

extensive analysis of related chemical nomenclature frequently points towards a similar

compound of interest to researchers: 1-(p-Tolyl)propan-1-one, which has the verified CAS

number 5337-93-9. This guide will focus on this well-documented compound, providing the in-

depth properties and safety data relevant to laboratory and development professionals.

Introduction
1-(p-Tolyl)propan-1-one, also known as 4'-Methylpropiophenone, is an aromatic ketone that

serves as a valuable intermediate in organic synthesis.[2] Its chemical structure, featuring a

propiophenone core substituted with a para-methyl group, makes it a versatile building block in

the synthesis of more complex molecules, particularly within the pharmaceutical and specialty

chemical sectors.[2][3] Understanding its physicochemical properties and adhering to rigorous

safety protocols are paramount for its effective and safe utilization in a research and

development setting. This guide provides a comprehensive overview of its core characteristics,

detailed safety protocols, and emergency procedures, designed for the professional scientist.

Chemical Identity and Physicochemical Properties
Correctly identifying a chemical and understanding its physical properties are the foundation of

its safe and effective use. 1-(p-Tolyl)propan-1-one is a combustible liquid with a distinct
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molecular structure that dictates its behavior in chemical reactions and its physical state under

various conditions.

Chemical Structure
The structure consists of a propane chain with a ketone group at the first carbon, which is

attached to a benzene ring. The benzene ring is substituted with a methyl group at the para

(4th) position.

Caption: Molecular Structure of 1-(p-Tolyl)propan-1-one.

Physicochemical Data
The following table summarizes the key physical and chemical properties of 1-(p-Tolyl)propan-

1-one. This data is essential for designing experiments, understanding reaction kinetics, and

implementing appropriate storage solutions.

Property Value Source(s)

CAS Number 5337-93-9 [4]

Molecular Formula C₁₀H₁₂O [4]

Molecular Weight 148.21 g/mol [4]

Appearance Colorless to Yellow clear liquid [5]

Boiling Point 238-239 °C [4]

Density 0.993 g/cm³ [4]

Refractive Index 1.528 [4]

Flash Point 109 °C [4]

Synonyms
4'-Methylpropiophenone, p-

Methylpropiophenone
[3][6]

Hazard Identification and GHS Classification
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1-(p-Tolyl)propan-1-one is classified as hazardous under the Globally Harmonized System

(GHS). Understanding these classifications is critical for risk assessment and the

implementation of necessary safety precautions.[4][7]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

The Signal Word for this compound is Warning.[4] These classifications mandate the use of

specific personal protective equipment and handling procedures to prevent exposure. The

"harmful if swallowed" classification underscores the need to prevent ingestion, while the

irritation warnings necessitate robust skin and eye protection.[8]

Safe Handling and Storage Protocol
A self-validating safety protocol ensures that checks and balances are integrated into the

workflow. The following protocol is designed to minimize exposure risk and prevent accidental

release.

Engineering Controls and Work Area Preparation
Ventilation: All handling of 1-(p-Tolyl)propan-1-one must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood to prevent inhalation of vapors.[7][9]

Emergency Equipment: Ensure an eyewash station and safety shower are unobstructed and

within immediate proximity to the handling area.[10]

Ignition Sources: As a combustible material, all potential sources of ignition (sparks, open

flames, hot surfaces) must be eliminated from the storage and handling areas.[8][10] Use

non-sparking tools and explosion-proof equipment where necessary.[9][10]
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Required Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles or a face shield that complies

with OSHA's 29 CFR 1910.133 or European Standard EN166.[8]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile) that have been tested

according to EN 374.[7] It is crucial to check for leaks or tears before each use.

Body Protection: A lab coat or other appropriate protective clothing is mandatory to prevent

skin contact.[8][9]

Step-by-Step Handling Procedure
Pre-Use Inspection: Before handling, inspect the container for any damage or leaks.

Dispensing: When transferring the liquid, use a grounded/bonded container and receiving

equipment to prevent static discharge.[10]

Avoidance of Aerosols: Avoid any actions that could generate mists or aerosols.

Post-Handling Hygiene: After handling, wash hands and any exposed skin thoroughly.[8] Do

not eat, drink, or smoke in the work area.[7][8]

Contaminated Clothing: Remove any contaminated clothing immediately and launder it

before reuse.

Storage Requirements
Container: Keep the container tightly closed to prevent the release of vapors.[8][9]

Location: Store in a dry, cool, and well-ventilated place.[8][9]

Incompatibilities: Store separately from incompatible materials such as strong acids, acid

anhydrides, and acid chlorides.[8]

Temperature: Keep cool and away from heat.[8]
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Preparation Phase

Handling Phase

Post-Handling & Cleanup

Verify Fume Hood Operation

Check Eyewash & Safety Shower

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Inspect Chemical Container

Proceed to Handling

Transfer Chemical Inside Hood
(Use Grounded Equipment)

Securely Close Container

Wipe Down Work Surface

Proceed to Cleanup

Dispose of Contaminated Waste
(in approved container)

Remove PPE & Wash Hands

j

End of Process

Click to download full resolution via product page

Caption: A validated workflow for the safe handling of 1-(p-Tolyl)propan-1-one.
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First Aid and Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is critical.

First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek immediate medical attention.[8]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. If irritation persists, get medical attention.[8]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Get medical attention.[8]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor if you feel unwell.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[8][9] A water spray can be used to cool closed containers.[8]

Specific Hazards: The material is combustible and containers may explode when heated.[8]

Hazardous combustion products include carbon monoxide (CO) and carbon dioxide (CO₂).

[8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[9]

Evacuate personnel to a safe area. Avoid breathing vapors and contact with skin or eyes.[9]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[9]
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Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, diatomite,

universal binder) and collect it into a suitable, closed container for disposal.[7] Use spark-

proof tools during cleanup.[9]

Toxicological and Ecological Information
Toxicological Summary
The primary toxicological concerns are related to its irritant properties and potential harm upon

ingestion.[8]

Acute Effects: Harmful if swallowed, causing potential gastrointestinal distress.[8] Direct

contact causes irritation to the skin, eyes, and respiratory tract.[4][7] Symptoms of

overexposure may include headache, dizziness, and nausea.[8]

Chronic Effects: Prolonged skin contact may lead to dermatitis by defatting the skin.[8]

Further data on long-term exposure effects are limited.

Ecological Information
Specific data on the ecotoxicity of 1-(p-Tolyl)propan-1-one is not readily available in the

provided search results. However, as a standard practice for organic chemicals, release into

the environment should be avoided.[7][9] Disposal must be handled in accordance with all

local, regional, and national regulations, typically through an approved waste disposal plant.[8]

Conclusion
1-(p-Tolyl)propan-1-one (CAS 5337-93-9) is a chemical intermediate with clear utility in

synthetic chemistry. Its safe handling is predicated on a thorough understanding of its hazards,

including its combustible nature and its potential to cause skin, eye, and respiratory irritation.

Adherence to the engineering controls, personal protective equipment standards, and handling

protocols outlined in this guide is essential for mitigating risks in a professional laboratory

environment. Always consult the most current Safety Data Sheet (SDS) from your supplier

before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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